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4-[[2’-(Benzoylamino)-4’-methyl[4,5’-bithiazol]-2-yl]amino]benzoic Acid 4-[[2’-(Benzoylamino)-4’-methyl[4,5’-bithiazol]-2-yl]amino]benzoic Acid
Brand Name: Vulcanchem
CAS No.: 315704-34-8
VCID: VC0032569
InChI: InChI=1S/C21H16N4O3S2/c1-12-17(30-21(22-12)25-18(26)13-5-3-2-4-6-13)16-11-29-20(24-16)23-15-9-7-14(8-10-15)19(27)28/h2-11H,1H3,(H,23,24)(H,27,28)(H,22,25,26)
SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2)C3=CSC(=N3)NC4=CC=C(C=C4)C(=O)O
Molecular Formula: C21H16N4O3S2
Molecular Weight: 436.5 g/mol

4-[[2’-(Benzoylamino)-4’-methyl[4,5’-bithiazol]-2-yl]amino]benzoic Acid

CAS No.: 315704-34-8

Reference Standards

VCID: VC0032569

Molecular Formula: C21H16N4O3S2

Molecular Weight: 436.5 g/mol

4-[[2’-(Benzoylamino)-4’-methyl[4,5’-bithiazol]-2-yl]amino]benzoic Acid - 315704-34-8

CAS No. 315704-34-8
Product Name 4-[[2’-(Benzoylamino)-4’-methyl[4,5’-bithiazol]-2-yl]amino]benzoic Acid
Molecular Formula C21H16N4O3S2
Molecular Weight 436.5 g/mol
IUPAC Name 4-[[4-(2-benzamido-4-methyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]amino]benzoic acid
Standard InChI InChI=1S/C21H16N4O3S2/c1-12-17(30-21(22-12)25-18(26)13-5-3-2-4-6-13)16-11-29-20(24-16)23-15-9-7-14(8-10-15)19(27)28/h2-11H,1H3,(H,23,24)(H,27,28)(H,22,25,26)
Standard InChIKey IITHJTMALFPRNV-UHFFFAOYSA-N
SMILES CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2)C3=CSC(=N3)NC4=CC=C(C=C4)C(=O)O
Canonical SMILES CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2)C3=CSC(=N3)NC4=CC=C(C=C4)C(=O)O
PubChem Compound 1632856
Last Modified Nov 11 2021
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